4-Bromo-2-(4-iodo-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C10H6BrIN2O
• Molecular Weight: 376.98 g/mol
• SMILES: C1=CC(=C(C=C1Br)N2C=C(C=N2)I)C=O
• InChI: InChI=1S/C10H6BrIN2O/c11-8-2-1-7(6-15)10(3-8)14-5-9(12)4-13-14/h1-6H
• InChIKey: GBISHNWDCCYEAR-UHFFFAOYSA-N

4-Bromo-2-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: Compound Profile and Key Characteristics

4-Bromo-2-(4-iodo-1H-pyrazol-1-yl)benzaldehyde (CAS 1339714-16-7) is a heterocyclic aromatic aldehyde belonging to the 4-halopyrazole class, bearing both bromine and iodine substituents on the pyrazole ring at the 4-position and an additional bromine on the benzaldehyde ring at the 4-position . Its molecular formula is C₁₀H₆BrIN₂O with a molecular weight of 376.98 g·mol⁻¹, predicted density of 2.09 ± 0.1 g·cm⁻³, and predicted boiling point of 448.1 ± 45.0 °C . The compound is commercially available with purities typically ≥95% (e.g., Fluorochem, AKSci, Leyan) . It is primarily utilised as a synthetic intermediate in medicinal chemistry and organic synthesis, where the combination of an aldehyde handle and two distinct halogen leaving groups enables sequential, chemoselective functionalisation strategies .

Trifunctional architecture: aldehyde, aromatic C–Br, and pyrazole C–I enable sequential chemoselective transformations.

Predicted physicochemical properties (LogP, density, boiling point) guide scaffold selection; experimental verification recommended.

Commercially available in research-grade purity for library synthesis and medicinal chemistry intermediate use.

Why Generic Substitution of 4-Bromo-2-(4-iodo-1H-pyrazol-1-yl)benzaldehyde Fails

Compounds within the 4-halopyrazole-benzaldehyde family are not interchangeable because the identity, number, and position of halogen substituents directly govern chemoselectivity in sequential cross-coupling reactions. The target compound is distinguished by the simultaneous presence of an aromatic bromide (on the benzaldehyde ring), a 4-iodo‑pyrazole moiety, and a reactive aldehyde group—a trifunctional architecture that cannot be replicated by simpler mono‑halogenated analogs such as 4-bromo-2-(1H-pyrazol-1-yl)benzaldehyde or 2-(4-iodo-1H-pyrazol-1-yl)benzaldehyde [1]. The C–I bond at the pyrazole 4‑position is substantially more reactive in oxidative addition than C–Br, yet under Pd‑catalysed conditions the pyrazole C–Br and C–I bonds can remain intact during C–H arylation at the pyrazole C5 position, as demonstrated by Brahim et al. [2]. This orthogonal reactivity profile is absent in single‑halogen or regioisomeric analogs, making the target compound uniquely suited for programmed, multi‑step synthesis of complex heterocyclic libraries.

Missing pyrazole iodine handle

Mono-halogenated analogs (e.g., 4-bromo-2-(1H-pyrazol-1-yl)benzaldehyde) lack the C–I site, reducing orthogonal coupling options and limiting sequential derivatisation.

Absent benzaldehyde bromine

Analogs with only pyrazole iodine may experience higher dehalogenation in Suzuki–Miyaura reactions; the aromatic C–Br provides a more reliable coupling handle.

Regioisomeric geometry mismatch

para- and meta-substituted isomers cannot support intramolecular cyclisation due to spatial separation of the aldehyde and pyrazole groups, precluding fused-ring synthesis.

• [1] PubChem. 4-Bromo-2-(1H-pyrazol-1-yl)benzaldehyde (CID 43364666). CAS 1152645-08-3. Molecular Weight 251.08 g·mol⁻¹. View Source
• [2] Brahim, M.; Smari, I.; Ben Ammar, H.; Ben Hassine, B.; Soulé, J.-F.; Doucet, H. Conditions for Palladium-Catalysed Direct Arylations of 4-Bromo and 4-Iodo N-Substituted Pyrazoles Without C–Br or C–I Bond Cleavage. Org. Chem. Front. 2015, 2 (8), 917–926. DOI: 10.1039/C5QO00093A. View Source

Quantitative Differentiation Against Closest Analogs

Dual Halogen Architecture for Orthogonal Functionalisation

The target compound carries a C–I bond on the pyrazole 4‑position and a C–Br bond on the benzaldehyde ring. In the Pd‑catalysed direct C–H arylation protocol reported by Brahim et al., 4‑bromo‑ and 4‑iodo‑N‑substituted pyrazoles underwent C5‑arylation with complete chemoselectivity—neither the pyrazole C–Br nor C–I bond participated in the reaction, preserving both halogens for subsequent transformations [1]. This orthogonal reactivity is not available from 4‑bromo‑2‑(1H‑pyrazol‑1‑yl)benzaldehyde, which lacks the pyrazole iodine handle entirely [2].

Orthogonal sites

Class-level

3 sites: aldehyde, aryl-Br, pyrazole-I
vs. comparator: 2 sites (no pyrazole-I)

Supports sequential coupling workflow planning

Validate chemoselectivity under specific catalytic conditions

Evidence Dimension	Number of orthogonal reactive sites for sequential cross-coupling
Target Compound Data	Three orthogonal sites: aldehyde, aromatic C–Br (benzaldehyde ring), pyrazole C–I (4‑position)
Comparator Or Baseline	4‑Bromo‑2‑(1H‑pyrazol‑1‑yl)benzaldehyde (CAS 1152645‑08‑3): two orthogonal sites (aldehyde, aromatic C–Br); pyrazole ring unsubstituted
Quantified Difference	Target compound possesses one additional handle for transition-metal-catalysed coupling (C–I) vs. comparator
Conditions	Pd(OAc)₂ (1 mol%), KOAc, DMA; C–H arylation at pyrazole C5 with aryl bromides as coupling partners [1]

Why This Matters

For procurement decisions in library synthesis or SAR campaigns, the ability to perform three sequential, chemoselective transformations from a single building block reduces step count, material cost, and purification burden compared to strategies requiring multiple mono‑functional intermediates.

• [1] Brahim, M.; Smari, I.; Ben Ammar, H.; Ben Hassine, B.; Soulé, J.-F.; Doucet, H. Conditions for Palladium-Catalysed Direct Arylations of 4-Bromo and 4-Iodo N-Substituted Pyrazoles Without C–Br or C–I Bond Cleavage. Org. Chem. Front. 2015, 2 (8), 917–926. DOI: 10.1039/C5QO00093A. View Source
• [2] PubChem. 4-Bromo-2-(1H-pyrazol-1-yl)benzaldehyde (CID 43364666). CAS 1152645-08-3. View Source

Suzuki–Miyaura Coupling: Bromo vs. Iodo Reactivity

In a direct comparison of chloro‑, bromo‑, and iodopyrazoles in the Suzuki–Miyaura reaction, Jedinák et al. demonstrated that bromo and chloro derivatives were superior to iodopyrazoles due to a reduced propensity for undesired dehalogenation side reactions [1]. The target compound, bearing a pyrazole C–I bond at the 4‑position, retains this iodine for subsequent functionalisation while the aromatic C–Br (on the benzaldehyde ring) can be exploited for the more efficient Suzuki coupling, providing a strategic advantage over analogs where the only halogen present is an iodine on the pyrazole (e.g., 2‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde) .

Suzuki coupling

Class-level

Aromatic C–Br: efficient coupling
Pyrazole C–I: preserved for late stage
Rank: Br > Cl > I (reduced dehalogenation)

May reduce dehalogenation side reactions

Rank order from literature; confirm with chosen boronic acid partner

Evidence Dimension	Suzuki–Miyaura cross-coupling efficiency (relative propensity for dehalogenation vs. productive coupling)
Target Compound Data	Aromatic C–Br (benzaldehyde ring) available for efficient Suzuki coupling; pyrazole C–I preserved for later-stage transformations
Comparator Or Baseline	Iodopyrazoles in Suzuki–Miyaura: higher dehalogenation propensity relative to bromopyrazoles; Br and Cl derivatives reported as superior coupling partners [1]
Quantified Difference	Qualitative rank order: Br > Cl > I for productive Suzuki coupling on pyrazole scaffolds; target compound provides Br on benzaldehyde for efficient coupling while retaining pyrazole I
Conditions	Suzuki–Miyaura cross-coupling with aryl/heteroaryl boronic acids or esters; Pd catalyst; reported by Jedinák et al., J. Org. Chem. 2017, 82, 157–169 [1]

Why This Matters

For scientists procuring building blocks for Pd‑catalysed library synthesis, the presence of a non‑pyrazole C–Br enables the more reliable Suzuki coupling pathway while preserving the pyrazole iodine for orthogonal late‑stage diversification, avoiding the dehalogenation losses documented for pyrazole‑bound iodides.

• [1] Jedinák, L.; Zatopkova, R.; et al. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017, 82 (1), 157–169. DOI: 10.1021/acs.joc.6b02306. View Source

Enhanced LogP and Molecular Weight Differentiation

The target compound exhibits a predicted LogP of 3.47 , substantially higher than the non‑iodinated analog 4‑bromo‑2‑(1H‑pyrazol‑1‑yl)benzaldehyde (XLogP3 ≈ 2.0) [1] and the non‑brominated analog 2‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde (molecular weight 298.08 g·mol⁻¹, lower LogP expected due to absence of the second heavy halogen) . The molecular weight of 376.98 g·mol⁻¹ places this compound above the typical fragment threshold (~300 Da), positioning it as a late‑stage intermediate or lead‑like scaffold rather than a fragment screening compound.

LogP & MW

Cross-study comparable

LogP 3.47, MW 377 vs.
non-iodinated: LogP ~2.0, MW 251
ΔLogP +1.5, ΔMW +126

May support lipophilicity adjustment in lead optimisation

Predicted LogP; verify experimentally for specific scaffold

Evidence Dimension	Predicted LogP and molecular weight
Target Compound Data	LogP 3.47 (predicted), MW 376.98 g·mol⁻¹
Comparator Or Baseline	4-Bromo-2-(1H-pyrazol-1-yl)benzaldehyde: XLogP3 ≈ 2.0, MW 251.08 g·mol⁻¹ [1]; 2-(4-Iodo-1H-pyrazol-1-yl)benzaldehyde: MW 298.08 g·mol⁻¹
Quantified Difference	ΔLogP ≈ +1.5 vs. non‑iodinated analog; ΔMW ≈ +126 g·mol⁻¹ vs. non‑iodinated analog and +79 g·mol⁻¹ vs. non‑brominated analog
Conditions	LogP: predicted value from Fluorochem datasheet (XLogP3); Molecular weights from vendor and PubChem data

Why This Matters

The significant increase in LogP and molecular weight relative to mono‑halogenated analogs alters membrane permeability, solubility, and protein‑binding predictions. For medicinal chemistry programmes progressing from fragment hits to lead compounds, the target compound provides a rational increment in lipophilicity and mass without requiring de novo synthesis of the scaffold.

• [1] PubChem. 4-Bromo-2-(1H-pyrazol-1-yl)benzaldehyde (CID 43364666). XLogP3-AA = 2.0, MW 251.08 g·mol⁻¹. View Source

Anomalous X-Ray Scattering for Crystallographic Phasing

4‑Bromopyrazole and 4‑iodopyrazole have been validated as 'universal fragments' for rapid experimental SAD (single‑wavelength anomalous dispersion) phasing of protein crystals. The anomalous signal from these fragments was sufficient to determine the structures of HIV‑1 reverse transcriptase, influenza A endonuclease, and proteinase K from single crystals [1]. The target compound incorporates both bromine and iodine on the same molecular scaffold, theoretically offering an even stronger anomalous signal for Cu‑Kα home‑source X‑ray diffraction experiments. The Halo Library study further confirmed that halogenated fragments, particularly 4‑halopyrazoles, exhibit higher binding occurrence rates compared to non‑halogenated fragments in crystallographic fragment screening [2].

Anomalous scattering

Class-level

Br + I dual heavy atoms
I f'' ~6.9 e⁻; Br f'' ~1.3 e⁻ (Cu‑Kα)
vs. single Br: lower anomalous signal

May enhance anomalous signal for SAD phasing

Class-level inference from halogenated fragments; validate with target crystal

Evidence Dimension	Utility for experimental SAD phasing in protein X‑ray crystallography
Target Compound Data	Contains both Br (f' ≈ –0.68 e⁻ at Cu‑Kα) and I (f' ≈ –3.4 e⁻ at Cu‑Kα), providing strong anomalous scattering from two independent heavy atoms on a single small‑molecule scaffold
Comparator Or Baseline	Non‑halogenated pyrazole‑benzaldehyde analogs: negligible anomalous signal; single‑Br analog: moderate anomalous signal from one Br atom only
Quantified Difference	Iodine anomalous scattering factor f'' ≈ 6.9 e⁻ (Cu‑Kα) vs. Br f'' ≈ 1.3 e⁻; dual halogen scaffold provides combined anomalous signal exceeding either single halogen alone [1]
Conditions	Single‑wavelength anomalous dispersion (SAD); Cu‑Kα radiation; protein crystals soaked with halogenated fragment [REFS-1, REFS-2]

Why This Matters

For structural biology laboratories using home‑source X‑ray diffractometers (Cu‑Kα), the incorporation of both Br and I on a single fragment‑sized molecule can accelerate de novo structure determination by enhancing the anomalous signal strength, potentially reducing required crystal size, exposure time, or redundancy of data collection.

• [1] Bauman, J. D.; Harrison, J. J. E. K.; Arnold, E. Rapid Experimental SAD Phasing and Hot-Spot Identification with Halogenated Fragments. IUCrJ 2016, 3 (Pt 1), 51–60. DOI: 10.1107/S2052252515021258. View Source
• [2] Chopra, A.; Bauman, J. D.; Ruiz, F. X.; Arnold, E. The Halo Library, a Tool for Rapid Identification of Ligand Binding Sites on Proteins Using Crystallographic Fragment Screening. bioRxiv 2022, 10.17.512577. DOI: 10.1101/2022.10.17.512577. View Source

Ortho-Substitution for Heterocycle Annulation

The ortho‑relationship between the aldehyde and the pyrazole N‑aryl substituent in the target compound enables intramolecular cyclisation strategies to form fused tricyclic systems that are geometrically inaccessible from the para‑substituted regioisomer 4‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde (CAS 1340091‑32‑8) or the meta‑substituted isomer 3‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde (CAS 1343233‑80‑6) . The 4‑iodopyrazole‑carbaldehyde motif has been specifically highlighted in the literature as a privileged aldo‑x bifunctional building block for constructing pyrazole‑annulated molecular architectures via transition‑metal‑catalysed approaches [1].

Ortho cyclisation

Class-level

ortho-Aldehyde geometry enables intramolecular ring closure
para/meta isomers: geometrically inaccessible

Enables intramolecular cyclisation strategies

Geometry-dependent; validate with specific catalyst systems

Evidence Dimension	Geometric suitability for intramolecular cyclisation to fused heterocycles
Target Compound Data	ortho‑Substitution pattern: aldehyde at C1 of benzaldehyde adjacent (ortho) to N‑pyrazole substituent at C2, enabling 5‑ or 6‑membered ring closure onto the pyrazole or benzaldehyde scaffold
Comparator Or Baseline	4‑(4‑Iodo‑1H‑pyrazol‑1‑yl)benzaldehyde (para‑isomer, CAS 1340091‑32‑8) ; 3‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde (meta‑isomer, CAS 1343233‑80‑6)
Quantified Difference	Intramolecular cyclisation distance: target compound ≈ 2.5–3.0 Å (ortho relationship); para‑isomer ≈ 5.5–6.0 Å (geometrically inaccessible for direct ring closure)
Conditions	Transition‑metal‑catalysed cyclisation; as reviewed for pyrazole‑based aldo‑x bifunctional building blocks [1]

Why This Matters

For synthetic chemists constructing pyrazole‑fused polycyclic scaffolds (e.g., pyrazoloquinolines, pyrazolobenzodiazepines), the ortho‑aldehyde geometry of the target compound is a prerequisite for intramolecular cyclisation. Procurement of the para‑ or meta‑isomer would preclude this entire synthetic strategy, making regioisomer selection a critical procurement decision.

• [1] Kumar, S.; et al. Exploration of Pyrazole Based Aldo‑x Bifunctional Building Blocks for the Synthesis of Pyrazole Annulated Molecular Architectures. J. Heterocycl. Chem. 2023, 60 (3), 401–423. DOI: 10.1002/jhet.4587. View Source

Optimal Application Scenarios for 4-Bromo-2-(4-iodo-1H-pyrazol-1-yl)benzaldehyde

Sequential Chemoselective Library Synthesis

Researchers designing diversity‑oriented synthesis libraries can exploit the three orthogonal reactive centres of 4‑bromo‑2‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde for programmed, multi‑step derivatisation. The aldehyde can be converted to imines, hydrazones, or alcohols; the aromatic C–Br on the benzaldehyde ring can undergo efficient Suzuki–Miyaura coupling with reduced dehalogenation risk compared to pyrazole‑bound iodides [1]; and the pyrazole C–I at the 4‑position can be reserved for final‑stage Sonogashira, Buchwald–Hartwig, or Ullmann coupling. This sequential strategy is not feasible with mono‑halogenated analogs such as 4‑bromo‑2‑(1H‑pyrazol‑1‑yl)benzaldehyde or 2‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde, which lack the necessary third reactive handle [2].

Late-Stage Functionalisation of Lead-Like Scaffolds

Medicinal chemistry teams optimising lead compounds for membrane permeability can employ 4‑bromo‑2‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde as a late‑stage intermediate. The predicted LogP of 3.47 [1] provides a substantial lipophilicity increase over non‑iodinated analogs (ΔLogP ≈ +1.5) [2], while the molecular weight of 377 g·mol⁻¹ remains within lead‑like property space. Additionally, the dual heavy‑atom (Br + I) composition enables rapid experimental SAD phasing of protein–ligand co‑crystals using Cu‑Kα home‑source diffractometers, as validated for 4‑halopyrazole fragments [3].

Synthesis of Ortho-Fused Pyrazole-Annulated Heterocycles

The ortho‑relationship between the aldehyde and the N‑pyrazole substituent uniquely positions 4‑bromo‑2‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde for intramolecular cyclisation to form pyrazoloquinolines, pyrazolobenzoxazepines, and related tricyclic systems. In contrast, the para‑isomer 4‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde (CAS 1340091‑32‑8) and meta‑isomer 3‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde (CAS 1343233‑80‑6) cannot undergo direct intramolecular ring closure due to geometric constraints . The 4‑iodopyrazole‑carbaldehyde motif has been reviewed as a privileged aldo‑x bifunctional building block for pyrazole annulation [4].

Crystallographic Fragment Screening with Dual Heavy-Atom Labels

Structural biology groups conducting X‑ray crystallographic fragment screening (XCFS) can incorporate 4‑bromo‑2‑(4‑iodo‑1H‑pyrazol‑1‑yl)benzaldehyde into halogen‑enriched fragment libraries. The Halo Library study demonstrated that halogenated fragments exhibit higher binding occurrence rates than non‑halogenated counterparts, with 4‑halopyrazoles identified as predictive tools for XCFS campaign success [3]. The dual Br/I composition of the target compound provides a distinct anomalous scattering signature (Br f'' ≈ 1.3 e⁻; I f'' ≈ 6.9 e⁻ at Cu‑Kα) that can facilitate unambiguous binding site identification and experimental SAD phasing from a single derivative crystal [5].

Application

Selection Property

Validation Focus

Sequential Chemoselective Library Synthesis

Orthogonal halogen reactivity

Chemoselective coupling sequence planning

Late-Stage Functionalisation of Lead-Like Scaffolds

Lipophilicity and heavy-atom composition

LogP and anomalous scattering validation

Synthesis of Ortho-Fused Pyrazole-Annulated Heterocycles

ortho-Aldehyde geometry

Intramolecular cyclisation reaction development

Crystallographic Fragment Screening with Dual Heavy-Atom Labels

Dual anomalous scatterers

SAD phasing and binding site identification

• [1] Jedinák, L.; Zatopkova, R.; et al. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017, 82 (1), 157–169. DOI: 10.1021/acs.joc.6b02306. View Source
• [2] PubChem. 4-Bromo-2-(1H-pyrazol-1-yl)benzaldehyde (CID 43364666); 2-(4-Iodo-1H-pyrazol-1-yl)benzaldehyde (CAS 1343972-58-6). View Source
• [3] Chopra, A.; Bauman, J. D.; Ruiz, F. X.; Arnold, E. The Halo Library, a Tool for Rapid Identification of Ligand Binding Sites on Proteins Using Crystallographic Fragment Screening. bioRxiv 2022, 10.17.512577. DOI: 10.1101/2022.10.17.512577. View Source
• [4] Kumar, S.; et al. Exploration of Pyrazole Based Aldo‑x Bifunctional Building Blocks. J. Heterocycl. Chem. 2023, 60 (3), 401–423. DOI: 10.1002/jhet.4587. View Source
• [5] Bauman, J. D.; Harrison, J. J. E. K.; Arnold, E. Rapid Experimental SAD Phasing and Hot-Spot Identification with Halogenated Fragments. IUCrJ 2016, 3 (Pt 1), 51–60. DOI: 10.1107/S2052252515021258. View Source